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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950

This technical guide provides an in-depth overview of the synthesis of 2-(vinyloxy)ethanol, a
significant monomer and chemical intermediate, through the direct vinylation of ethylene glycol
with acetylene. The document is intended for researchers, scientists, and professionals in drug
development and polymer science, offering detailed experimental protocols, quantitative data,
and safety considerations. 2-(Vinyloxy)ethanol's dual functionality, featuring a polymerizable
vinyl group and a hydrophilic hydroxyl group, makes it a valuable precursor for a new
generation of polycarboxylate ether superplasticizers, adhesives, coatings, and various
specialty polymers[1][2].

The most prominent method for its synthesis is the direct reaction of ethylene glycol and
acetylene, a process pioneered by Walter Reppe, often referred to as Reppe vinylation[1]. This
reaction is typically conducted at elevated temperatures and pressures in the presence of a
strong base catalyst.

Reaction Mechanism and Pathway

The synthesis proceeds via a nucleophilic addition mechanism. A strong base, such as
potassium hydroxide (KOH) or sodium hydroxide (NaOH), deprotonates ethylene glycol to form
a more nucleophilic glycolate anion. This anion then attacks one of the sp-hybridized carbon
atoms of the acetylene molecule. The resulting vinyl anion is subsequently protonated by
another molecule of ethylene glycol, regenerating the glycolate catalyst and yielding the 2-
(vinyloxy)ethanol product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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